Cas no 101916-65-8 (Propane, 1,2-dibromo-, (2S)- (9CI))
101916-65-8 structure
Product Name:Propane, 1,2-dibromo-, (2S)- (9CI)
CAS No:101916-65-8
MF:C3H6Br2
MW:201.887739658356
CID:4524415
PubChem ID:642201
Update Time:2025-08-03
Propane, 1,2-dibromo-, (2S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Propane, 1,2-dibromo-, (2S)- (9CI)
- 101916-65-8
-
- Inchi: 1S/C3H6Br2/c1-3(5)2-4/h3H,2H2,1H3/t3-/m0/s1
- InChI Key: XFNJYAKDBJUJAJ-VKHMYHEASA-N
- SMILES: C(Br)[C@@H](Br)C
Computed Properties
- Exact Mass: 201.88158g/mol
- Monoisotopic Mass: 199.88363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 20.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 201.89g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.94 at 68 °F (NTP, 1992)
- Melting Point: -67.4 °F (NTP, 1992)
- Boiling Point: 284 to 288 °F at 760 mm Hg (NTP, 1992)
- Flash Point: Flash point: <-75 °C
- Solubility: In water, 1.43X10+3 mg/L at 25 °C
- LogP: log Kow = 2.43 (est)
- Refractive Index: Index of refraction = 1.5203 at 20 °C/D
- Vapor Pressure: 7.84 mm Hg at 25 °C
Propane, 1,2-dibromo-, (2S)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7282220-1.0g |
(2S)-1,2-DIBROMOPROPANE |
101916-65-8 | 1.0g |
$953.0 | 2023-01-23 | ||
| Enamine | EN300-7282220-2.5g |
(2S)-1,2-DIBROMOPROPANE |
101916-65-8 | 2.5g |
$1973.0 | 2023-01-23 | ||
| Enamine | EN300-7282220-5.0g |
(2S)-1,2-DIBROMOPROPANE |
101916-65-8 | 5.0g |
$2499.0 | 2023-01-23 | ||
| Enamine | EN300-7282220-10.0g |
(2S)-1,2-DIBROMOPROPANE |
101916-65-8 | 10.0g |
$3145.0 | 2023-01-23 |
Propane, 1,2-dibromo-, (2S)- (9CI) Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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